Cas no 1713-07-1 (N-Desacetyl Amido Amidotrizoic Acid)

• Product Name: N-Desacetyl Amido Amidotrizoic Acid
• CAS No: 1713-07-1
• MF: C₉H₇I₃N₂O₃
• MW: 571.876899003983
• CID: 159106
• PubChem ID: 15576
• Update Time: 2025-04-19

N-Desacetyl Amido Amidotrizoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(acetylamino)-5-amino-2,4,6-triiodo-
• DIATRIZOIC ACID RELATED COMPOUND A (50 MG) (5-ACETAMIDO-3-AMINO-2,4,6-TRIIODOBENZOIC ACID)
• 3-Acetamido-5-amino-2,4,6-triiodobenzoic acid
• N-Desacetyl Amido Amidotrizoic Acid
• 2,4,6,triiodo-5-amino-3-acetylaminobenzoic acid
• 3-(Acetylamino)-5-amino-2,4,6-triiodobenzoic acid
• 3-Acetylamino-5-amino-2,4,6-trijod-benzoesaeure
• 3-Amino-5-acetamido-2,4,6-triiodobenzoate
• 3-amino-5-acetamido-2,4,6-triiodo-benzoic acid
• 5-(acetylamino)-3-amino-2,4,6-triiodobenzoic acid
• 5-amino-3-acetamido-2,4,6-triiodobenzoic acid
• BENZOIC ACID,3-ACETAMIDO-5-AMINO-2,4,6-TRIIODO
• EINECS 216-987-8
• Diatrizoic Acid Related CoMpound A
• 3-acetamido-5-amino-2,4,6-triiodo-benzoicaci
• BENZOIC ACID, 3-ACETAMIDO-5-AMINO-2,4,6-TRIIODO-
• AMIDOTRIZOIC ACID DIHYDRATE IMPURITY A [EP IMPURITY]
• AKOS003348867
• MFCD01660132
• BS-27426
• 2,4,6-TRIIODO-3-AMINO-5-ACETAMIDOBENZOIC ACID
• 3-acetamido-5-amino-2,4,6-triiodobenzoate
• 2,4,6-TRIIODO-3-ACETYLAMINO-5-AMINOBENZOIC ACID
• 3-AMINO-5-ACETYLAMINO-2,4,6-TRIIODOBENZOIC ACID
• DTXSID50169055
• CS-0210331
• 5-Amino-azetrizoic acid
• 3-ACETYLAMINO-5-AMINO-2,4,6-TRI-IODOBENZOIC ACID
• ANX7DM5BIY
• FT-0697089
• BRN 2753434
• 1713-07-1
• 5-Acetamido-3-amino-2,4,6-triiodobenzoic Acid
• NS00025623
• SCHEMBL4925924
• Benzoic acid, 3-(acetylamino)-5-amino-2,4,6-triiodo-
• UNII-ANX7DM5BIY
• XCNHOBHCZBIGJP-UHFFFAOYSA-N
• 3-Acetamido-5-amino-2,4,6-triiodobenzoicacid
• SODIUM AMIDOTRIZOATE IMPURITY A [EP IMPURITY]
• 3-Acetamido-5-amino-2,4,6-triiodo benzoic acid

• MDL： MFCD01660132
• Inchi： 1S/C9H7I3N2O3/c1-2(15)14-8-5(11)3(9(16)17)4(10)7(13)6(8)12/h13H2,1H3,(H,14,15)(H,16,17)
• InChI Key： XCNHOBHCZBIGJP-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C(=C(C=1NC(C)=O)I)N)I

Computed Properties

• Exact Mass: 571.75900
• Monoisotopic Mass: 571.759071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data available
• Density: 2.5357 (estimate)
• Melting Point: NA
• Boiling Point: 231°C (rough estimate)
• Flash Point: 294.2±30.1 °C
• Refractive Index: 1.843
• PSA: 95.91000
• LogP: 3.96990
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-Desacetyl Amido Amidotrizoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives